Cas no 79288-94-1 (Azure B Tetrafluoroborate)

• Product Name: Azure B Tetrafluoroborate
• CAS No: 79288-94-1
• MF: C₁₅H₁₆BF₄N₃S
• MW: 357.177255630493
• MDL: MFCD00011761
• CID: 90753
• PubChem ID: 11674836
• Update Time: 2025-06-27

Azure B Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Azur B tetrafluoroborate
• Azure B tetrafluoroborate
• 3-(dimethylamino)-7-(methylamino)phenothiazin-5-ium tetrafluoroborate
• AZURE I BIOGICAL STAIN
• Einecs 279-128-6
• N-(4-ETHYLBENZENE)-4-METHOXYBENZENE-2,6-DIPHENYLPYRIDINIUM TETRAFLUOROBORATE
• Phenothiazin-5-ium,3-(dimethylamino)-7-(methylamino)-,tetrafluoroborate(1-)
• AzureBtetrafluoroborate
• MFCD00011761
• NS00090338
• dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium;tetrafluoroborate
• DTXSID001000376
• AKOS024286356
• Azure B tetrafluoroborate, Dye content 95 %
• 7-(Dimethylamino)-N-methyl-3H-phenothiazin-3-iminium tetrafluoridoborate(1-)
• N-Methyl-N-(7-(methylamino)-3H-phenothiazin-3-ylidene)methanaminium tetrafluoroborate
• 79288-94-1
• OYVZJZSEBPXXFF-UHFFFAOYSA-O
• Azure B Tetrafluoroborate

• MDL： MFCD00011761
• Inchi： 1S/C15H15N3S.BF4/c1-16-10-4-6-12-14(8-10)19-15-9-11(18(2)3)5-7-13(15)17-12;2-1(3,4)5/h4-9H,1-3H3;/q;-1/p+1
• InChI Key： OYVZJZSEBPXXFF-UHFFFAOYSA-O
• SMILES： S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)NC.F[B-](F)(F)F

Computed Properties

• Exact Mass: 357.10900
• Monoisotopic Mass: 270.106493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 27.4

Experimental Properties

• Color/Form: Green powder.
• Melting Point: 244°C (dec.)
• PSA: 56.17000
• LogP: 3.84760
• Solubility: Not determined

Azure B Tetrafluoroborate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Safety Term：26-36/37/39-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on Azure B Tetrafluoroborate

Azure B Tetrafluoroborate: A Comprehensive Overview

Azure B Tetrafluoroborate, also known by its CAS number 79288-94-1, is a highly specialized compound that has garnered significant attention in the fields of materials science and organic electronics. This compound is a derivative of Azure B, a well-known n-type semiconducting polymer, and its tetrafluoroborate counterpart has been extensively studied for its unique electronic properties and potential applications in advanced electronic devices.

The chemical structure of Azure B Tetrafluoroborate plays a pivotal role in its electronic behavior. The tetrafluoroborate anion (BF₄⁻) is a weakly coordinating counterion, which significantly influences the charge transport properties of the polymer. Recent studies have demonstrated that the incorporation of BF₄⁻ into Azure B enhances its hole mobility, making it an excellent candidate for high-performance organic field-effect transistors (OFETs). This enhancement is attributed to the reduced intermolecular interactions and improved charge carrier mobility facilitated by the BF₄⁻ counterion.

One of the most remarkable aspects of Azure B Tetrafluoroborate is its ability to operate effectively under ambient conditions. Unlike many other semiconducting polymers that require stringent processing conditions, this compound can be processed from solution at room temperature, making it highly suitable for large-scale manufacturing processes. This property has been leveraged in the development of flexible electronics, where cost-effectiveness and scalability are paramount.

Recent advancements in the synthesis of Azure B Tetrafluoroborate have focused on optimizing the reaction conditions to achieve higher molecular weights and better control over the polymer's morphology. Researchers have employed various polymerization techniques, including living polymerization methods, to tailor the polymer's properties for specific applications. These efforts have led to significant improvements in the compound's stability and reproducibility, further solidifying its position as a leading material in organic electronics.

The optoelectronic properties of Azure B Tetrafluoroborate have also been a subject of intense research. Studies have shown that this compound exhibits excellent photoresponsivity, making it ideal for use in photodetectors and light-emitting diodes (LEDs). The absorption spectrum of Azure B Tetrafluoroborate extends into the visible region, enabling efficient photon absorption and subsequent charge generation. This characteristic has been exploited in developing energy-efficient optoelectronic devices with enhanced performance metrics.

In terms of applications, Azure B Tetrafluoroborate has found widespread use in thin-film transistors (TFTs), where its high carrier mobility and stability contribute to superior device performance. Additionally, this compound has been integrated into organic photovoltaic (OPV) cells, where it serves as an electron transport layer, facilitating efficient charge separation and collection. The integration of Azure B Tetrafluoroborate into OPV cells has resulted in improved power conversion efficiencies, making it a valuable component in sustainable energy technologies.

Recent breakthroughs in materials science have further expanded the potential applications of Azure B Tetrafluoroborate. For instance, researchers have explored its use in bioelectronics, where its biocompatibility and electronic properties make it suitable for biosensor applications. These sensors can detect minute changes in electrical signals caused by biological molecules, offering promising avenues for diagnostics and medical monitoring.

The synthesis and characterization of Azure B Tetrafluoroborate involve sophisticated techniques that ensure high purity and structural integrity. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and Fourier-transform infrared (FTIR) spectroscopy, are employed to confirm the compound's structure and purity. Additionally, thermal analysis techniques like differential scanning calorimetry (DSC) are used to study the thermal stability of the polymer under various conditions.

Despite its numerous advantages, Azure B Tetrafluoroborate does present some challenges that require further investigation. For instance, while its stability under ambient conditions is commendable, prolonged exposure to moisture can lead to degradation over time. Researchers are actively exploring strategies to enhance the compound's moisture resistance without compromising its electronic properties.

In conclusion, Azure B Tetrafluoroborate stands as a testament to the rapid progress being made in materials science and organic electronics. Its unique combination of electronic properties, ease of processing, and versatility across multiple applications positions it as a key material for future technological innovations. As research continues to uncover new insights into this compound's potential, we can expect even more groundbreaking applications that will shape the landscape of modern electronics.